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Compound of Interest

Compound Name: Lactic Acid

Cat. No.: B036391 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides essential safety protocols, handling procedures, and disposal plans for

laboratory professionals working with lactic acid. Adherence to these guidelines is critical to

ensure a safe laboratory environment and prevent personal injury. Lactic acid, particularly at

high concentrations, is corrosive and can cause severe skin burns and serious eye damage.[1]

Personal Protective Equipment (PPE)
Consistent and proper use of PPE is the most critical line of defense against exposure to lactic
acid. All PPE should be inspected for integrity before each use.

Recommended PPE for Handling Lactic Acid

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b036391?utm_src=pdf-interest
https://www.benchchem.com/product/b036391?utm_src=pdf-body
https://www.benchchem.com/product/b036391?utm_src=pdf-body
https://ipo.rutgers.edu/rehs/art-safety-glove-chemical-resistance-guide
https://www.benchchem.com/product/b036391?utm_src=pdf-body
https://www.benchchem.com/product/b036391?utm_src=pdf-body
https://www.benchchem.com/product/b036391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment
Standards &
Specifications

Eye/Face Protection

Tightly fitting safety goggles

with side shields. For

operations with a higher risk of

splashing, an 8-inch minimum

face shield should be worn

over the goggles.[1]

Must be approved under

government standards such as

NIOSH (US) or EN 166 (EU).

[1]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Butyl rubber,

Neoprene).[2] An acid-resistant

or chemical-resistant lab coat

or apron must be worn.[2]

Long pants and closed-toe

shoes are mandatory.[3]

Gloves should be tested

according to EN 374.[1] Select

gloves based on the

breakthrough time appropriate

for the duration of the handling

procedure.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[1][2] If ventilation is

inadequate or if vapors/mists

are generated, use a NIOSH-

approved respirator with

appropriate acid gas

cartridges.[1]

Respirator use requires a

formal respiratory protection

program, including fit testing

and training.

Glove Selection: Chemical Resistance and
Breakthrough Time
The selection of an appropriate glove material is crucial for preventing skin contact.

Breakthrough time, the time it takes for the chemical to permeate the glove material, is a key

factor. The following table summarizes the performance of common glove materials against

lactic acid.
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Glove Material Concentration
Breakthrough Time
(Minutes)

Performance
Rating

Nitrile Rubber 85% > 480 Excellent

Butyl Rubber 85% > 480 Excellent

Neoprene 85% > 480 Excellent

Natural Rubber 85% > 480 Excellent

PVC 85% ~ 180 Good

Note:Data is compiled from various safety data sheets and chemical resistance guides.[4][5][6]

[7] Breakthrough times can be affected by factors such as glove thickness, temperature, and

the specific formulation of the glove.[5][8] Always inspect gloves for tears or degradation before

use and replace them immediately if signs of contamination or damage are present. For

prolonged or high-exposure tasks, consider double-gloving.

Procedural Workflow for Handling Lactic Acid
Following a standardized procedure minimizes the risk of accidental exposure and ensures a

controlled environment.
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Preparation

Handling

Post-Handling

1. Area Preparation
- Verify fume hood is operational.

- Confirm safety shower & eyewash are accessible.

2. Don PPE
- Inspect and wear required eye/face

  protection, gloves, and lab coat.

Proceed

3. Handle Lactic Acid
- Dispense carefully, avoiding splashes.

- Keep containers closed when not in use.
- Avoid inhaling vapors.

Proceed

4. Cleanup
- Wipe down work surfaces.
- Wash hands thoroughly.

Task Complete

5. Storage
- Store in a cool, dry, well-ventilated area.

- Ensure container is tightly sealed.

Proceed

Click to download full resolution via product page

Workflow for Safely Handling Lactic Acid.

Emergency Procedures: Spills and Exposure
Immediate and appropriate action is crucial in the event of a spill or exposure.
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First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, including

under the eyelids.[1] Remove contact lenses if present and easy to do.[1] Seek immediate

medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected area with

soap and plenty of water for at least 15 minutes.[1] Seek medical advice if skin irritation or a

burning sensation persists.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[1] If the

person is not breathing, begin artificial respiration (do not use mouth-to-mouth).[1] Seek

immediate medical attention.

Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[1] Drink plenty of water.

[1] Call a physician or poison control center immediately.[1]

Spill Response Workflow
For small spills, trained laboratory personnel can perform cleanup. For large spills, evacuate

the area and contact the institution's emergency response team.
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Spill Occurs

1. Evacuate & Ventilate
- Alert others in the area.

- Evacuate non-essential personnel.
- Ensure adequate ventilation.

2. Wear Appropriate PPE
- Don chemical-resistant gloves, goggles,

  face shield, and lab coat.

3. Contain & Absorb
- Cover or dike the spill with an inert,

  absorbent material (e.g., sand, vermiculite).

4. Neutralize (Optional)
- For larger spills, cautiously neutralize

  with sodium bicarbonate after absorption.

5. Collect Waste
- Scoop the absorbed material into a

  suitable, labeled, and closed container.

6. Decontaminate Area
- Wipe the spill area with soap and water.

- Dispose of all cleanup materials as
  hazardous waste.
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Step-by-Step Spill Response Workflow.

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b036391?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Improper disposal of lactic acid is a regulatory violation. The appropriate disposal method

depends on the quantity, concentration, and presence of other contaminants.

Disposal Decision-Making Process
This procedure should only be performed by trained personnel for small amounts of lactic acid
waste that are not contaminated with other hazardous materials.

Dilution: If using a concentrated solution (e.g., 88%), first dilute it by slowly adding the acid to

a large volume of cold water to achieve a concentration below 10%. This should be done in a

chemical fume hood.

Neutralization: Slowly and carefully add a dilute solution of a weak base, such as sodium

bicarbonate (baking soda), to the diluted lactic acid while stirring. Monitor the pH using a pH

meter or pH strips. The target pH is between 6 and 8.

Final Disposal: Once neutralized, the solution can typically be disposed of down the sanitary

sewer with copious amounts of water.[1] Always check with your institution's Environmental

Health and Safety (EHS) office and local regulations before any sewer disposal.

Contaminated or Large Quantities: For large volumes or lactic acid waste contaminated with

other hazardous materials (e.g., heavy metals), do not attempt in-lab treatment.[1] Collect

the waste in a properly labeled, sealed, and compatible container. Contact your institution's

EHS office for collection and disposal by a licensed hazardous waste contractor.[1][6]

Lactic Acid Waste Small Quantity?

Contains Heavy Metals
or Other Hazards?

Yes

Dispose as Hazardous Waste:
- Collect in suitable container.

- Contact EHS/licensed contractor.

No

Treat In-Lab:
1. Dilute (<10%)

2. Neutralize (pH 6-8)
3. Check Local Regulations

No

Yes

Dispose to Sanitary Sewer
with Copious Water
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Decision-Making Process for Lactic Acid Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ipo.rutgers.edu [ipo.rutgers.edu]

2. ehs.yale.edu [ehs.yale.edu]

3. oehs.ecu.edu [oehs.ecu.edu]

4. spokane.wsu.edu [spokane.wsu.edu]

5. uwyo.edu [uwyo.edu]

6. fishersci.com [fishersci.com]

7. scribd.com [scribd.com]

8. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products
[allsafetyproducts.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Lactic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036391#personal-protective-equipment-for-handling-
lactic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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